Cas no 731772-87-5 (2-Bromo-4-(3-carboethoxyphenyl)-1-butene)

• Product Name: 2-Bromo-4-(3-carboethoxyphenyl)-1-butene
• CAS No: 731772-87-5
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• MDL: MFCD01319580
• CID: 868631
• PubChem ID: 24721803
• Update Time: 2025-06-11

2-Bromo-4-(3-carboethoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-(3-CARBOETHOXYPHENYL)-1-BUTENE
• ethyl 3-(3-bromobut-3-enyl)benzoate
• AG-G-88986
• CTK5D7472
• KB-168914
• Ethyl 3-(3-bromobut-3-en-1-yl)benzoate
• MFCD01319580
• AKOS016016788
• DTXSID60641155
• 731772-87-5
• 2-Bromo-4-(3-carboethoxyphenyl)-1-butene

• MDL： MFCD01319580
• Inchi： 1S/C13H15BrO2/c1-3-16-13(15)12-6-4-5-11(9-12)8-7-10(2)14/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： MBYUCSRIHQKAMP-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 282.02600
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.70450

Additional information on 2-Bromo-4-(3-carboethoxyphenyl)-1-butene

Professional Introduction to 2-Bromo-4-(3-carboethoxyphenyl)-1-butene (CAS No. 731772-87-5)

2-Bromo-4-(3-carboethoxyphenyl)-1-butene, identified by its Chemical Abstracts Service (CAS) number 731772-87-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring a brominated butene backbone substituted with a 3-carboethoxyphenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The molecular structure of 2-Bromo-4-(3-carboethoxyphenyl)-1-butene consists of a four-carbon chain with a bromine atom at the second carbon and an ethoxy group attached to the phenyl ring at the third carbon position. This configuration imparts reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These types of reactions are fundamental in the development of novel pharmaceuticals and agrochemicals.

In recent years, the demand for sophisticated building blocks like 2-Bromo-4-(3-carboethoxyphenyl)-1-butene has surged due to their applications in drug discovery. The presence of both bromine and ethoxy substituents makes this compound an excellent candidate for further functionalization. For instance, palladium-catalyzed reactions can be employed to introduce additional aryl or vinyl groups, expanding its utility in medicinal chemistry.

The pharmaceutical industry has been exploring derivatives of 2-Bromo-4-(3-carboethoxyphenyl)-1-butene for their potential biological activity. Researchers have reported its use in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phenyl ring, particularly when substituted with electron-withdrawing or donating groups, can modulate the binding affinity of drug candidates to their target proteins. This flexibility has led to several patents and publications detailing novel therapeutic agents derived from this compound.

Moreover, the agrochemical sector has also shown interest in 2-Bromo-4-(3-carboethoxyphenyl)-1-butene due to its role as a precursor in developing pesticides and herbicides. The ability to easily modify its structure allows chemists to fine-tune its properties for specific applications. For example, introducing heterocyclic rings or other functional groups can enhance its efficacy against pests while minimizing environmental impact.

The synthesis of 2-Bromo-4-(3-carboethoxyphenyl)-1-butene typically involves the bromination of 4-(3-carboethoxyphenyl)-1-butene using bromine or N-bromosuccinimide (NBS). This reaction is straightforward but requires careful control of reaction conditions to avoid over-bromination or side reactions. Advances in catalytic systems have improved the efficiency and selectivity of these transformations, making it more feasible to produce high-purity batches of this compound.

In academic research, 2-Bromo-4-(3-carboethoxyphenyl)-1-butene has been used as a model substrate to study reaction mechanisms and develop new catalytic methods. Its versatility allows chemists to test various ligands and catalysts, contributing to the broader understanding of organic transformations. Such studies not only enhance our knowledge but also pave the way for more efficient synthetic routes in industrial applications.

The growing interest in green chemistry has also influenced the use of 2-Bromo-4-(3-carboethoxyphenyl)-1-butene. Researchers are increasingly focusing on environmentally friendly synthetic protocols that minimize waste and reduce hazardous byproducts. Solvent-free reactions, for instance, have been explored as an alternative to traditional solvent-based methods. These approaches align with global efforts to promote sustainable chemical practices.

The future prospects for 2-Bromo-4-(3-carboethoxyphenyl)-1-butene appear promising, with ongoing research suggesting new applications in material science and nanotechnology. Its ability to form stable polymers or be incorporated into supramolecular structures makes it a candidate for developing advanced materials with tailored properties. Such innovations could have far-reaching implications across multiple industries.

In conclusion, 2-Bromo-4-(3-carboethoxyphenyl)-1-butene (CAS No. 731772-87-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists worldwide. As research continues to uncover new applications for this compound, its importance is likely to grow even further.